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In the relentless pursuit of energy efficiency, minimizing standby power consumption in

electronic devices has become a critical design consideration for researchers and electronics

engineers. The FAN7602, a green current-mode Pulse Width Modulation (PWM) controller, has

emerged as a popular solution for off-line adapter applications, promising significantly reduced

power loss in standby mode. This guide provides an in-depth comparison of the FAN7602's

power-saving capabilities against leading alternatives, supported by a detailed experimental

protocol for empirical verification.

At the Core of Power Savings: Burst Mode
Operation
The FAN7602 achieves its low standby power consumption primarily through a feature known

as "burst mode" operation.[1][2][3] In this mode, the controller intermittently disables switching

when the load is very light or non-existent. This periodic disabling of the main power-

consuming circuits within the power supply dramatically reduces overall energy usage during

idle periods. According to the manufacturer's specifications, this allows for an input power of
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less than 0.3 watts at no-load and under 1 watt with a 0.5-watt load at a 265VAC input.[1][2] A

later revision, the FAN7602C, further refines this, claiming a no-load input power of under 0.15

watts.

The Competitive Landscape: A Head-to-Head
Comparison
To provide a comprehensive overview, the FAN7602 is compared against several prominent

PWM controllers from leading manufacturers, all designed with a focus on minimizing standby

power. The following table summarizes the key performance specifications as claimed in their

respective datasheets.
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Feature
FAN7602/FAN7
602C

STMicroelectr
onics
STCH02/STCH
03

Texas
Instruments
UCC28710

Power
Integrations
LinkZero-AX

No-Load

Standby Power

< 0.3W

(FAN7602) / <

0.15W

(FAN7602C)

< 10mW at

230VAC
< 10mW

"Zero" standby

consumption (<

5mW)

Power Saving

Technology

Burst Mode

Operation

Advanced Power

Management,

Quasi-Resonant

(QR) Zero-

Voltage-

Switching (ZVS)

Dynamically-

controlled

operating states,

tailored

modulation

profile

Power-down

mode

Control Method Current Mode Current Mode

Primary-Side

Regulation

(PSR)

ON/OFF Control

Internal High-

Voltage Start-up
Yes

Yes (Zero power

consumption)
Yes (700V) Yes

Target

Applications

Adapters, LCD

Monitors,

Auxiliary Power

Supplies

AC-DC chargers,

adapters for

various

consumer

electronics

USB-compliant

adapters and

chargers,

standby supplies

Auxiliary power

supplies for

appliances, TVs,

IoT

Experimental Verification Protocol
To empirically validate the standby power-saving claims, the following experimental protocol is

proposed. This procedure outlines the methodology for measuring and comparing the no-load

and light-load power consumption of the FAN7602 against a selected competitor, for instance,

the STCH02.

Objective: To accurately measure and compare the input power consumption of power supply

circuits built around the FAN7602 and a competing PWM controller under no-load and defined
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light-load conditions.

Materials and Equipment:

Two identical flyback converter test boards, one populated with the FAN7602 and the other

with the competitor's IC.

Variable AC power source (e.g., 90-265VAC).

Precision power analyzer capable of measuring low power levels with high accuracy

(compliant with IEC 62301 for standby power measurement).

Electronic load.

Oscilloscope.

Digital Multimeter.

Procedure:

Circuit Assembly: Construct two identical flyback converter circuits as per the typical

application diagrams in the respective datasheets of the FAN7602 and the chosen

competitor. Ensure all other components (transformer, MOSFET, diodes, capacitors, etc.) are

of the same type and value for both circuits to ensure a fair comparison.

Test Setup:

Connect the input of the power analyzer to the variable AC power source.

Connect the output of the power analyzer to the input of the device under test (DUT).

Connect the output of the DUT to the electronic load.

Set the AC power source to the desired input voltage (e.g., 115VAC and 230VAC).

No-Load Measurement:

With the electronic load disconnected (no-load condition), power on the DUT.
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Allow the circuit to stabilize for a period of at least 5 minutes.

Measure and record the input power consumption using the power analyzer. It is

recommended to average the reading over a period of at least 60 seconds to account for

the intermittent nature of burst mode operation.

Light-Load Measurement:

Connect the electronic load to the output of the DUT.

Set the electronic load to a constant current corresponding to a light load condition

specified in the datasheets (e.g., 0.5W).

Allow the circuit to stabilize.

Measure and record the input power consumption using the power analyzer, again

averaging the reading over a significant period.

Data Analysis: Repeat the measurements for both DUTs at various input voltages. Compare

the recorded power consumption values for the FAN7602 and the competitor's IC under both

no-load and light-load conditions.

Experimental Workflow Diagram
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Test Setup

Measurement Procedure
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Caption: Experimental workflow for standby power measurement.

Conclusion
The FAN7602, with its burst mode operation, offers a compelling solution for reducing standby

power consumption in a variety of applications. As the comparative data indicates, the

landscape of low-power PWM controllers is highly competitive, with alternatives from

STMicroelectronics, Texas Instruments, and Power Integrations pushing the boundaries of

efficiency even further, some claiming standby power levels below the 10mW threshold. The

provided experimental protocol offers a robust framework for researchers and engineers to

independently verify these claims and select the optimal controller for their specific design

constraints, ultimately contributing to the development of more energy-efficient electronic

devices.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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